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Compound of Interest

Compound Name: Leachianol G

Cat. No.: B13437607 Get Quote

Disclaimer: This document provides guidance on the safe handling of Leachianol G based on

its classification as a stilbenoid and general laboratory safety principles. As of the date of this

document, a specific Safety Data Sheet (SDS) for Leachianol G is not publicly available.

Therefore, it is crucial to treat this compound with caution and handle it in a controlled

laboratory environment. The information provided here is intended for researchers, scientists,

and drug development professionals and should be supplemented by a thorough risk

assessment for your specific experimental conditions.

Compound Information
Leachianol G is a stilbenoid, a class of natural polyphenolic compounds.[1][2] Stilbenoids,

including the well-known resveratrol, have received significant attention for their various

biological activities.[1][2] Leachianol G is intended for research use only.[3]

Table 1: Chemical and Physical Properties of Leachianol G
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Property Value Source

Molecular Formula C28H24O7 [3]

Molecular Weight 472.493 g/mol [3]

CAS Number 164204-62-0 [3]

Appearance Not specified (likely a solid) -

Solubility

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1]

Storage -20°C [3]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data for Leachianol G, a cautious approach to personal

protection is warranted. The following PPE is mandatory when handling Leachianol G to

minimize exposure.[4][5][6][7][8]

Table 2: Recommended Personal Protective Equipment for Handling Leachianol G
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PPE Category Item
Specifications and
Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Essential to protect against

splashes of solvents

containing Leachianol G and

accidental contact with the

powder form.[5][7]

Hand Protection Nitrile gloves

Should be worn at all times

when handling the compound

or its solutions. Check for

compatibility with the solvent

being used. Discard gloves

immediately if contaminated.

Body Protection Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing from contamination.[5]

[6]

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area or

chemical fume hood.

If there is a risk of

aerosolization or handling

larger quantities, a risk

assessment should be

performed to determine if a

respirator is necessary.

Foot Protection Closed-toe shoes

Must be worn in the laboratory

at all times to protect against

spills and falling objects.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Leachianol G in a laboratory

setting.

Preparation and Planning:
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Review this safety guidance and any available information on related stilbenoid

compounds.

Ensure all necessary PPE is available and in good condition.

Prepare your workspace in a designated area, preferably within a chemical fume hood,

especially when handling the solid compound or preparing solutions.

Have a chemical spill kit readily accessible.

Handling the Compound:

Wear the appropriate PPE as outlined in Table 2.

When weighing the solid compound, do so in a fume hood to avoid inhalation of any fine

particles.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Leachianol G is soluble in solvents such as DMSO, chloroform, and acetone.[1]

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Experimental Use:

Conduct all experimental procedures involving Leachianol G in a well-ventilated area or a

chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Leachianol G and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

Chemical Waste:
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All solutions and solid waste containing Leachianol G should be disposed of as chemical

waste in accordance with your institution's and local regulations.

Collect waste in a clearly labeled, sealed container. The label should include the name of

the compound and the solvents used.

Do not pour Leachianol G solutions down the drain.

Contaminated Materials:

All disposable items that have come into contact with Leachianol G, such as gloves,

pipette tips, and paper towels, should be disposed of in a designated chemical waste

container.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[9]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for chemical waste disposal. Ventilate the area and clean

the spill site thoroughly. For larger spills, evacuate the area and contact your institution's

environmental health and safety department.

Diagram 1: Workflow for Safe Handling of Leachianol G
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Caption: A workflow diagram illustrating the key steps for the safe handling of Leachianol G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://ehs.lbl.gov/resource/esh-manual-pub-3000/ch19/
https://ehs.oregonstate.edu/services/OHS/PPE
https://ehs.oregonstate.edu/services/OHS/PPE
https://www.guinama.com/documentacion-tecnica/9562_FDS-Resveratrol-EN-Laboratorios-GUINAMA.pdf
https://www.benchchem.com/product/b13437607#personal-protective-equipment-for-handling-leachianol-g
https://www.benchchem.com/product/b13437607#personal-protective-equipment-for-handling-leachianol-g
https://www.benchchem.com/product/b13437607#personal-protective-equipment-for-handling-leachianol-g
https://www.benchchem.com/product/b13437607#personal-protective-equipment-for-handling-leachianol-g
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13437607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

